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Compound of Interest

Compound Name: Injectafer

Cat. No.: B3165581

For researchers, scientists, and drug development professionals, the proper handling of
Injectafer® (ferric carboxymaltose injection) is critical to ensure laboratory safety and maintain
product integrity. This guide provides essential, step-by-step procedures for the safe handling,
administration, and disposal of Injectafer®.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Injectafer®, adherence to standard laboratory safety protocols is crucial. The
following personal protective equipment is recommended to minimize exposure and ensure
safety.

Recommended Personal Protective Equipment:[1][2]

Gloves: Wear chemically resistant protective gloves.

Eye Protection: Use chemical safety goggles or glasses.

Body Protection: A lab coat or suitable protective clothing should be worn.

Respiratory Protection: In case of inadequate ventilation, respiratory protection may be
necessary.[1][2]

Engineering Controls:
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e Ensure adequate ventilation in areas where Injectafer® is handled.[1][2]

o Emergency eye wash fountains and safety showers should be readily accessible in the
immediate vicinity of any potential exposure.[1][2]

Handling and Storage

Proper handling and storage are vital for maintaining the stability and sterility of Injectafer®.

Handling:

Inspect vials visually for particulate matter and discoloration before use.[3][4]

Handle in accordance with good industrial hygiene and safety procedures.[1][2]

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in areas where Injectafer® is handled.[1][2]

Storage:

o Store unopened vials at controlled room temperature.[4]

e Do not freeze the product.[4][5]

 Injectafer® contains no preservatives and each vial is for single-use only.[3][4]

Parameter Specification Source
Storage Temperature 20°C to 25°C (68°F to 77°F) [4]
Permitted Excursions 15°C to 30°C (59°F to 86°F) [4]

Physically and chemically
) ) N stable for 72 hours at room
Diluted Solution Stability ) ] [3][6]
temperature when diluted in

0.9% NacCl.

o ) Must not be less than 2 mg of
Dilution Concentration ) [31[6]
iron per mL.
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Procedural Guidance for Handling and Disposal

Step 1: Preparation
» Visually inspect the Injectafer® vial for any particulate matter or discoloration.[3]
e If diluting for infusion, use sterile 0.9% sodium chloride injection, USP.[3][6]

e Ensure the final concentration of the infusion is not less than 2 mg of iron per mL in a total
volume not exceeding 250 mL.[3][6]

Step 2: Administration (Simulated Laboratory Environment)

e For intravenous push, the administration rate should be approximately 100 mg (2 mL) per
minute.[3][4]

e For infusion, administer over at least 15 minutes.[3][6]

e Avoid extravasation (leakage into surrounding tissue) as it may cause long-lasting brown
discoloration at the site.[4][5] Monitor for any signs of this occurrence.[4][5] If it occurs,
administration at that site should be discontinued.[4][5]

Step 3: Post-Administration Monitoring
e Monitor for signs and symptoms of hypertension following administration.[3]

o Be aware that laboratory assays for serum iron and transferrin-bound iron may be
overestimated within 24 hours of administration.[3][4]

Step 4: Disposal
* Injectafer® vials are for single-use only.[3][4]
¢ Any unused drug remaining after injection must be discarded.[3][4]

o Dispose of used vials, syringes, and any other contaminated materials in accordance with
institutional and local regulations for pharmaceutical waste.
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First Aid Measures

In the event of exposure, follow these first aid protocols:

 After Inhalation: Move the individual to fresh air and seek medical attention if symptoms
occur.[1]

o After Skin Contact: Remove contaminated clothing and flush the affected area with water for
at least 15 minutes. Seek medical attention.[1]

o After Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and obtain medical attention.[1]

» After Ingestion: Rinse mouth and do NOT induce vomiting. Seek medical advice.[1]

Below is a logical workflow for the handling of Injectafer® from receipt to disposal.

Click to download full resolution via product page

Caption: Workflow for handling Injectafer from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3165581#personal-protective-equipment-for-
handling-injectafer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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